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Compound of Interest

Compound Name: 10-Thiastearic acid

Cat. No.: B018851 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides crucial safety

protocols, operational guidance, and disposal plans for 10-Thiastearic acid, a compound

utilized for its hypolipidemic effects by inhibiting the desaturation of stearate to oleate.[1][2][3]

While a specific Safety Data Sheet (SDS) for 10-Thiastearic acid is not readily available, its

structural similarity to stearic acid allows for the adoption of analogous safety measures.

Personal Protective Equipment (PPE)
When handling 10-Thiastearic acid, a comprehensive approach to personal protection is

essential to minimize exposure and ensure laboratory safety. The following PPE is

recommended, based on guidelines for handling similar acidic compounds.[4]

Eye and Face Protection:

Safety Goggles: Chemical splash goggles with indirect ventilation are mandatory to protect

the eyes from potential splashes and fumes.[4] Polycarbonate lenses are recommended for

their impact resistance and clarity.

Face Shield: In situations with a higher risk of splashing, a full-face shield should be worn in

conjunction with safety goggles to provide comprehensive protection for the entire face.

Hand Protection:
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Gloves: Nitrile or butyl rubber gloves are highly recommended for handling acidic

substances. It is crucial to inspect gloves for any signs of degradation or perforation before

use.

Body Protection:

Acid-Resistant Apron or Lab Coat: A lab coat or an acid-resistant apron should be worn to

protect against spills and splashes. For more extensive handling, an acid-resistant suit may

be necessary.

Closed-Toed Shoes: Footwear that fully covers the feet is required to prevent injury from

spills.

Respiratory Protection:

Fume Hood: All handling of 10-Thiastearic acid that may generate dust or aerosols should

be conducted in a certified chemical fume hood to minimize inhalation exposure.

Respirator: In environments with insufficient ventilation or the potential for significant

aerosolization, a NIOSH-approved respirator with an appropriate acid gas cartridge may be

necessary. Fit testing is essential to ensure a proper seal.

Chemical and Physical Properties
Understanding the properties of 10-Thiastearic acid and its parent compound, stearic acid, is

crucial for safe handling and storage.
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Property Value

Chemical Formula C₁₇H₃₄O₂S

Molecular Weight 302.5 g/mol

Appearance Solid (based on stearic acid)

Solubility
DMF: 10 mg/ml, DMSO: 10 mg/ml, Ethanol: 10

mg/ml, PBS (pH 7.2): 0.15 mg/ml

Storage Temperature

Room temperature in the continental US; may

vary elsewhere. Store in a cool, dry place away

from direct sunlight.

Operational Plan for Safe Handling
A systematic approach to handling 10-Thiastearic acid will minimize risks and ensure the

integrity of the experiment.

1. Preparation:

Read and understand the Safety Data Sheet for stearic acid and any internal laboratory

safety protocols.

Ensure a chemical fume hood is available and functioning correctly.

Assemble all necessary PPE and ensure it is in good condition.

Prepare all necessary equipment and reagents before handling the compound.

Ensure an eyewash station and safety shower are readily accessible.

2. Handling:

Conduct all manipulations of 10-Thiastearic acid within a chemical fume hood.

Avoid creating dust or aerosols.

Use appropriate tools (spatulas, etc.) to handle the solid compound.
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If creating solutions, add the acid to the solvent slowly and stir to dissolve.

Keep containers tightly closed when not in use.

3. Post-Handling:

Thoroughly clean the work area after use.

Wash hands and any exposed skin with soap and water after handling.

Properly remove and dispose of contaminated PPE.

Disposal Plan
Proper disposal of 10-Thiastearic acid and its associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Unused Product: Dispose of unused 10-Thiastearic acid as hazardous chemical waste in

accordance with local, state, and federal regulations. Do not pour down the drain.

Contaminated Materials: Any materials that have come into contact with 10-Thiastearic
acid, such as gloves, pipette tips, and empty containers, should be considered

contaminated. These materials should be placed in a designated hazardous waste container.

Empty Containers: Empty containers may retain product residue and should be treated as

hazardous waste. They should be triple-rinsed with an appropriate solvent (if permissible by

disposal protocols) before disposal, with the rinsate collected as hazardous waste.

Experimental Workflow for Handling 10-Thiastearic
Acid
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Workflow for Safe Handling of 10-Thiastearic Acid

1. Preparation
- Review SDS

- Assemble PPE
- Prepare Workspace

2. Handling
- Work in Fume Hood
- Avoid Dust/Aerosols

- Keep Containers Closed

Proceed when ready

3. Post-Handling
- Clean Workspace

- Wash Hands
- Doff PPE Correctly

Experiment complete

Spill Response
- Evacuate

- Notify Supervisor
- Use Spill Kit

In case of spill

4. Disposal
- Segregate Waste
- Label Containers

- Follow Regulations

End of procedure

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page
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Caption: A logical workflow for the safe handling of 10-Thiastearic acid, from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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